Cas no 1804376-31-5 (3-Cyano-6-(difluoromethyl)-2-methoxypyridine-5-acetonitrile)

• Product Name: 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-5-acetonitrile
• CAS No: 1804376-31-5
• MF: C₁₀H₇F₂N₃O
• MW: 223.178888559341
• CID: 4875764
• Update Time: 2025-10-29

3-Cyano-6-(difluoromethyl)-2-methoxypyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-5-acetonitrile

• Inchi： 1S/C10H7F2N3O/c1-16-10-7(5-14)4-6(2-3-13)8(15-10)9(11)12/h4,9H,2H2,1H3
• InChI Key： GTSIPQQZJYARFT-UHFFFAOYSA-N
• SMILES： FC(C1C(CC#N)=CC(C#N)=C(N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 1.2
• Topological Polar Surface Area: 69.7

Additional information on 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-5-acetonitrile

Comprehensive Overview of 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-5-acetonitrile (CAS No. 1804376-31-5)

3-Cyano-6-(difluoromethyl)-2-methoxypyridine-5-acetonitrile (CAS No. 1804376-31-5) is a high-value pyridine derivative widely used in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group and cyano functionalities, makes it a versatile intermediate for synthesizing bioactive compounds. This compound has garnered significant attention due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its role in structure-activity relationship (SAR) studies to optimize efficacy and selectivity.

The growing demand for fluorinated pyridines in modern chemistry underscores the importance of compounds like 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-5-acetonitrile. Fluorination is a key strategy in medicinal chemistry, as it enhances metabolic stability and bioavailability. This compound’s difluoromethyl moiety is particularly valuable for modulating electronic and steric properties, making it a hotspot for innovation. Recent trends in AI-driven drug design and green chemistry have further amplified interest in such building blocks, as they align with sustainable synthesis goals.

From a synthetic perspective, CAS No. 1804376-31-5 serves as a critical precursor for constructing complex heterocycles. Its methoxy and cyano groups offer multiple sites for functionalization, enabling diverse derivatization pathways. This adaptability is crucial for addressing challenges in high-throughput screening and fragment-based drug discovery. Additionally, its compatibility with cross-coupling reactions and nucleophilic substitutions expands its utility in late-stage diversification, a priority for pharmaceutical developers.

In agrochemical applications, 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-5-acetonitrile is explored for its potential in crop protection. The difluoromethyl group’s ability to resist oxidative degradation makes it attractive for designing next-generation pesticides with improved environmental profiles. As regulatory pressures mount over conventional agrochemicals, this compound’s role in sustainable agriculture solutions is gaining traction. Researchers are also investigating its use in precision farming technologies, where targeted action minimizes ecological impact.

The commercial availability of CAS No. 1804376-31-5 has spurred innovation across industries. Suppliers and contract research organizations (CROs) highlight its purity and scalability as key selling points, addressing the needs of GMP-compliant synthesis. With the rise of custom synthesis services, this compound is increasingly accessible to startups and academic labs, democratizing access to advanced intermediates. Its inclusion in catalogs of specialty chemicals reflects its prominence in the fine chemicals market.

Looking ahead, 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-5-acetonitrile is poised to play a pivotal role in emerging fields like proteolysis-targeting chimeras (PROTACs) and bioconjugation. Its structural features align with the demand for bifunctional molecules in degrader technologies, a frontier in oncology and neurology. As the scientific community prioritizes molecular glues and covalent inhibitors, this compound’s relevance will only grow, solidifying its status as a cornerstone of modern synthetic chemistry.